4-benzyl-N-(3-(methylsulfonamido)phenyl)-5-oxomorpholine-3-carboxamide

• IUPAC Name: 4-benzyl-N-[3-(methanesulfonamido)phenyl]-5-oxomorpholine-3-carboxamide
• InChI: InChI=1S/C19H21N3O5S/c1-28(25,26)21-16-9-5-8-15(10-16)20-19(24)17-12-27-13-18(23)22(17)11-14-6-3-2-4-7-14/h2-10,17,21H,11-13H2,1H3,(H,20,24)
• InChI Key: YOKXNDKTKCGCCJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2COCC(=O)N2CC3=CC=CC=C3
• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol
• CAS No.: 1351588-32-3

Description

4-benzyl-N-(3-(methylsulfonamido)phenyl)-5-oxomorpholine-3-carboxamide is a useful research compound. Its molecular formula is C19H21N3O5S and its molecular weight is 403.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Chemistry and Biomedical Applications

Compounds structurally related to 4-benzyl-N-(3-(methylsulfonamido)phenyl)-5-oxomorpholine-3-carboxamide, such as benzene-1,3,5-tricarboxamides (BTAs), have found critical applications in supramolecular chemistry and nanotechnology. BTAs, known for their simple structure and self-assembly into nanometer-sized rod-like structures stabilized by H-bonding, play an essential role in polymer processing and biomedical applications. Their versatility and adaptability promise a bright future in commercial applications ranging from nanotechnology to biomedicine (S. Cantekin, T. D. de Greef, A. Palmans, 2012).

Environmental and Water Treatment Studies

Research on the degradation pathways and biotoxicity of organic compounds in water treatment processes highlights the importance of understanding the environmental fate of chemical compounds. Advanced Oxidation Processes (AOPs) have been utilized to treat various pollutants, offering insights into the mechanisms and by-products of chemical degradation in aqueous environments. Such studies are crucial for developing more effective water treatment technologies and understanding the environmental impact of synthetic chemicals (Mohammad Qutob et al., 2022).

Sulfonamides: From Antibacterial to Antitumor Agents

Sulfonamides, including compounds with sulfonamido groups, have been extensively researched for their broad spectrum of biological activities. Initially recognized for their antibacterial properties, recent developments have expanded their application to include antitumor, antifungal, and antiparasitic activities. This diverse pharmacological profile underlines the potential of sulfonamide-containing compounds in drug discovery and development (F. Carta, A. Scozzafava, C. Supuran, 2012).

Pharmaceutical Research and Development

The exploration of novel synthetic opioids for medical use underscores the ongoing research into compounds with potential pharmacological benefits. Understanding the chemistry, pharmacology, and therapeutic potential of these compounds is essential for the development of new medications that can provide effective treatment options for various conditions. This area of research remains critical for addressing the need for novel therapeutic agents (K. Sharma et al., 2018).